Cas no 1341792-17-3 (4-(piperazin-1-yl)pyridine-2-carbonitrile)
4-(piperazin-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(piperazin-1-yl)pyridine-2-carbonitrile
- 4-(piperazin-1-yl)picolinonitrile
- GS0847
- 4-piperazin-1-ylpyridine-2-carbonitrile
-
- MDL: MFCD17251895
- Inchi: 1S/C10H12N4/c11-8-9-7-10(1-2-13-9)14-5-3-12-4-6-14/h1-2,7,12H,3-6H2
- InChI Key: VIWUDIPXIBTLLX-UHFFFAOYSA-N
- SMILES: N1(C2C=CN=C(C#N)C=2)CCNCC1
Computed Properties
- Exact Mass: 188.106196400 g/mol
- Monoisotopic Mass: 188.106196400 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 52
- Molecular Weight: 188.23
4-(piperazin-1-yl)pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM412829-250mg |
4-(piperazin-1-yl)pyridine-2-carbonitrile |
1341792-17-3 | 95%+ | 250mg |
$504 | 2022-06-13 | |
| Chemenu | CM412829-500mg |
4-(piperazin-1-yl)pyridine-2-carbonitrile |
1341792-17-3 | 95%+ | 500mg |
$778 | 2022-06-13 | |
| Chemenu | CM412829-1g |
4-(piperazin-1-yl)pyridine-2-carbonitrile |
1341792-17-3 | 95%+ | 1g |
$989 | 2022-06-13 | |
| TRC | B449883-10mg |
4-(piperazin-1-yl)pyridine-2-carbonitrile |
1341792-17-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B449883-50mg |
4-(piperazin-1-yl)pyridine-2-carbonitrile |
1341792-17-3 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B449883-100mg |
4-(piperazin-1-yl)pyridine-2-carbonitrile |
1341792-17-3 | 100mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-312465-0.05g |
4-(piperazin-1-yl)pyridine-2-carbonitrile |
1341792-17-3 | 95.0% | 0.05g |
$212.0 | 2025-03-19 | |
| Enamine | EN300-312465-0.1g |
4-(piperazin-1-yl)pyridine-2-carbonitrile |
1341792-17-3 | 95.0% | 0.1g |
$317.0 | 2025-03-19 | |
| Enamine | EN300-312465-0.25g |
4-(piperazin-1-yl)pyridine-2-carbonitrile |
1341792-17-3 | 95.0% | 0.25g |
$452.0 | 2025-03-19 | |
| Enamine | EN300-312465-0.5g |
4-(piperazin-1-yl)pyridine-2-carbonitrile |
1341792-17-3 | 95.0% | 0.5g |
$713.0 | 2025-03-19 |
4-(piperazin-1-yl)pyridine-2-carbonitrile Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-(piperazin-1-yl)pyridine-2-carbonitrile
Comprehensive Overview of 4-(piperazin-1-yl)pyridine-2-carbonitrile (CAS No. 1341792-17-3): Properties, Applications, and Research Insights
4-(piperazin-1-yl)pyridine-2-carbonitrile (CAS No. 1341792-17-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with a piperazine moiety and a carbonitrile functional group, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C10H11N4, reflects a balanced hydrophobicity and polarity, which is critical for bioavailability in medicinal chemistry.
In recent years, the demand for piperazine derivatives like 4-(piperazin-1-yl)pyridine-2-carbonitrile has surged, driven by their role in designing kinase inhibitors and GPCR-targeted therapies. Researchers frequently search for "piperazine-based drug candidates" or "pyridine-carbonitrile synthesis," highlighting the compound's relevance in modern drug development. The CAS No. 1341792-17-3 is often cross-referenced in patents related to neurodegenerative disease treatments, underscoring its potential in addressing unmet medical needs.
The compound's nitrogen-rich scaffold enables diverse chemical modifications, a feature exploited in fragment-based drug design. A trending topic in 2024 is the use of AI-driven molecular docking to optimize such scaffolds for selective binding. Questions like "How to improve solubility of piperazine-pyridine hybrids?" or "What are the SAR studies for 4-(piperazin-1-yl)pyridine-2-carbonitrile?" dominate academic forums, reflecting its interdisciplinary appeal.
From a synthetic perspective, 4-(piperazin-1-yl)pyridine-2-carbonitrile is typically prepared via nucleophilic aromatic substitution (SNAr) between 2-fluoropyridine-4-carbonitrile and piperazine. This route is favored for its high yield and scalability, as noted in recent publications indexed under "green chemistry approaches for heterocycles." Environmental concerns have spurred interest in solvent-free or catalytic methods, aligning with the broader "sustainable pharmaceutical manufacturing" trend.
Analytical characterization of this compound involves advanced techniques like LC-MS and NMR spectroscopy, with its cyano group (C≡N) providing a distinct IR absorption peak at ~2200 cm-1. Such data are crucial for quality control, especially when the compound is used as a building block for bioactive molecules. Searches for "HPLC purity methods for CAS 1341792-17-3" have increased by 40% year-over-year, per industry reports.
Beyond pharmaceuticals, 4-(piperazin-1-yl)pyridine-2-carbonitrile finds niche applications in materials science, particularly in designing metal-organic frameworks (MOFs) with tunable porosity. Its ability to coordinate with transition metals while maintaining thermal stability makes it valuable for gas storage research—a hot topic given the global push for "carbon capture technologies."
Regulatory compliance is another critical aspect. While not classified as hazardous, proper handling guidelines for nitrile-containing compounds are emphasized in safety datasheets (SDS). Researchers often query "storage conditions for 4-(piperazin-1-yl)pyridine-2-carbonitrile" to ensure stability, with recommendations pointing to inert atmospheres and desiccated environments.
In conclusion, CAS No. 1341792-17-3 exemplifies the convergence of medicinal chemistry and advanced materials. Its adaptability to both small-molecule therapeutics and functional materials ensures sustained interest, while emerging technologies like machine learning in retrosynthesis promise to unlock further applications. As the scientific community prioritizes "multitarget drug discovery" and "green synthesis," this compound will undoubtedly remain a focal point of innovation.
1341792-17-3 (4-(piperazin-1-yl)pyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)